![molecular formula C16H14N2O2 B7514703 2-(2-Hydroxy-2-phenylethyl)phthalazin-1-one](/img/structure/B7514703.png)
2-(2-Hydroxy-2-phenylethyl)phthalazin-1-one
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Overview
Description
2-(2-Hydroxy-2-phenylethyl)phthalazin-1-one, also known as HPPH, is a synthetic compound that has gained significant attention in the field of biomedical research due to its potential as a photosensitizer for photodynamic therapy (PDT). PDT is a non-invasive therapeutic approach that involves the use of a photosensitizer, light, and oxygen to selectively destroy cancer cells. HPPH has shown promising results as a photosensitizer in preclinical studies, and its unique chemical structure offers several advantages over other photosensitizers.
Mechanism of Action
The mechanism of action of 2-(2-Hydroxy-2-phenylethyl)phthalazin-1-one involves the generation of reactive oxygen species upon activation with light. The reactive oxygen species can cause damage to cellular components, leading to cell death. This compound has been shown to selectively accumulate in cancer cells, making it an attractive option for PDT.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and minimal side effects in preclinical studies. The compound is rapidly cleared from the body, reducing the risk of systemic toxicity. This compound has also been shown to have minimal effects on normal cells, making it a promising option for cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(2-Hydroxy-2-phenylethyl)phthalazin-1-one is its unique chemical structure, which offers several advantages over other photosensitizers. This compound has a high molar extinction coefficient, meaning that it can absorb light at a higher rate than other photosensitizers. This compound also has a long wavelength absorption peak, allowing for deeper tissue penetration. However, one limitation of this compound is its relatively low singlet oxygen quantum yield, which can limit its efficacy as a photosensitizer.
Future Directions
There are several potential future directions for research on 2-(2-Hydroxy-2-phenylethyl)phthalazin-1-one. One area of focus is the development of new formulations of this compound that can improve its solubility and bioavailability. Another area of research is the optimization of the PDT protocol using this compound, including the light dose and timing of administration. Additionally, there is potential to combine this compound with other therapies, such as chemotherapy or immunotherapy, to enhance its therapeutic efficacy. Finally, there is a need for further preclinical and clinical studies to evaluate the safety and efficacy of this compound for cancer treatment.
In conclusion, this compound is a promising compound for the development of new PDT agents for cancer treatment. Its unique chemical structure offers several advantages over other photosensitizers, and preclinical studies have shown promising results. Further research is needed to optimize the therapeutic protocol and evaluate the safety and efficacy of this compound in clinical trials.
Synthesis Methods
The synthesis of 2-(2-Hydroxy-2-phenylethyl)phthalazin-1-one involves the condensation of 2-phenylethanol with phthalic anhydride in the presence of a Lewis acid catalyst. The resulting product is then oxidized to form this compound. The synthesis of this compound is relatively simple and can be performed in high yields.
Scientific Research Applications
2-(2-Hydroxy-2-phenylethyl)phthalazin-1-one has been extensively studied for its application in PDT for the treatment of various types of cancer. Preclinical studies have shown that this compound can selectively accumulate in cancer cells and, upon activation with light, can induce cell death through the generation of reactive oxygen species. This compound has also shown potential as a diagnostic tool for the detection of cancer cells through fluorescence imaging.
properties
IUPAC Name |
2-(2-hydroxy-2-phenylethyl)phthalazin-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2/c19-15(12-6-2-1-3-7-12)11-18-16(20)14-9-5-4-8-13(14)10-17-18/h1-10,15,19H,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHEOJKOZTRICIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CN2C(=O)C3=CC=CC=C3C=N2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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